(2Z)-2-{[(4-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]sulfanyl}phenyl)amino]methylidene}-4,4-dimethyl-3-oxopentanenitrile

• IUPAC Name: (2Z)-2-[[4-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]sulfanylanilino]methylidene]-4,4-dimethyl-3-oxopentanenitrile
• InChI: InChI=1S/C20H17ClF3N3OS/c1-19(2,3)17(28)12(9-25)10-26-14-4-6-15(7-5-14)29-18-16(21)8-13(11-27-18)20(22,23)24/h4-8,10-11,26H,1-3H3/b12-10-
• InChI Key: DRWDKNLFMDGJRR-BENRWUELSA-N
• Canonical SMILES: CC(C)(C)C(=O)C(=CNC1=CC=C(C=C1)SC2=C(C=C(C=N2)C(F)(F)F)Cl)C#N
• Isomeric SMILES: CC(C)(C)C(=O)/C(=C\NC1=CC=C(C=C1)SC2=C(C=C(C=N2)C(F)(F)F)Cl)/C#N
• Molecular Formula: C20H17ClF3N3OS
• Molecular Weight: 439.9 g/mol

Description

(2Z)-2-{[(4-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]sulfanyl}phenyl)amino]methylidene}-4,4-dimethyl-3-oxopentanenitrile is a useful research compound. Its molecular formula is C20H17ClF3N3OS and its molecular weight is 439.88. The purity is usually 95%.
BenchChem offers high-quality (2Z)-2-{[(4-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]sulfanyl}phenyl)amino]methylidene}-4,4-dimethyl-3-oxopentanenitrile suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (2Z)-2-{[(4-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]sulfanyl}phenyl)amino]methylidene}-4,4-dimethyl-3-oxopentanenitrile including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocyclic Compound Synthesis

The compound's derivatives have been utilized in the synthesis of various heterocyclic compounds, including pyrazole, pyridine, and pyrimidine derivatives, showcasing the utility of enaminonitriles in heterocyclic synthesis. This approach offers pathways to synthesize compounds with potential applications in medicinal chemistry and material science (A. Fadda et al., 2012).

High-Performance Polymers

Novel soluble fluorinated polyamides containing pyridine and sulfone moieties have been developed using a diamine that incorporates structural elements similar to the query compound. These polymers exhibit outstanding thermal stability, mechanical strength, and low dielectric constants, making them suitable for advanced electronic applications (Xiao-Ling Liu et al., 2013).

Polyamide-Imides with Ether and Sulfur Linkages

A CF3-containing diamine, reminiscent of the query compound's structural motifs, has been synthesized and used to create novel organic-soluble polyamide-imides (PAIs). These PAIs bear flexible ether and sulfide links, showcasing excellent solubility, thermal stability, and potentially low refractive indexes. Such materials are valuable for optical materials, coatings, and high-performance polymers (A. Shockravi et al., 2009).

Functionalized Pyridines Synthesis

The compound and its structural analogs have been used in the synthesis of functionalized pyridines, illustrating the compound's versatility in organic synthesis and the potential for creating materials with specific electronic properties (A. Schmidt et al., 2006).

Advanced Material Applications

Derivatives of the compound have been explored in the synthesis of polyimides and other polymers with high refractive indices, low moisture absorption, and excellent thermal stability. Such materials are crucial for the development of advanced electronics, optics, and aerospace applications, indicating the broad applicability of this compound in material science (Shujiang Zhang et al., 2007).